Cas no 28022-06-2 (21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-)

• Product name: 21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-
• CAS No: 28022-06-2
• MF: C₃₃H₃₄N₄O₆
• MW: 582.646268367767
• CID: 258564
• PubChem ID: 6183357

21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo- Chemical and Physical Properties

Names and Identifiers

• 21H-Biline-8,12-dipropanoicacid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-
• 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-21H-Biline-8,12-dipropanoic acid
• 21H-Bilin<wbr>
• 3,17-Diet<wbr>
• Biliverdin xiiia
• LogP
• 3-[(2Z,5E)-2-[[3-(2-carboxyethyl)-5-[(E)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid
• 28022-06-2
• 114-25-0
• Oocyan
• NSC-62793
• Biline-8, 1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-
• dehydrobilirubin
• uteroverdine
• biliverdine
• Biliverdin IX.alpha.
• Protobiliverdin IX.alpha.
• 21H-Biline-8, 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-
• 21H-Biline-8,12-dipropanoic acid, 3,17-diethenyl-1,19,22,24-tetrahydro-2,7,13,18-tetramethyl-1,19-dioxo-
• NSC62793

• Inchi： InChI=1S/C33H34N4O6/c1-7-20-18(5)32(42)36-26(20)13-24-16(3)22(9-11-30(38)39)28(34-24)15-29-23(10-12-31(40)41)17(4)25(35-29)14-27-21(8-2)19(6)33(43)37-27/h7-8,13-15,34H,1-2,9-12H2,3-6H3,(H,36,42)(H,37,43)(H,38,39)(H,40,41)/b26-13+,27-14+,29-15+
• InChI Key： JXYQCWFZZAWTEC-UDMDDCJJSA-N
• SMILES： C(C1/C(=C\C2NC(/C=C3/N=C(C=C4NC(=O)C(C)=C4C=C)C(C)=C/3CCC(O)=O)=C(CCC(O)=O)C=2C)/NC(=O)C=1C)=C |t:11|

Computed Properties

• Exact Mass: 582.24802
• Monoisotopic Mass: 582.247835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• XLogP3: 2.5

Experimental Properties

• Density: 1.3
• Boiling Point: 913.2°Cat760mmHg
• Flash Point: 506.1°C
• Refractive Index: 1.639
• PSA: 160.95